Cas no 67874-81-1 (1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)-)

• Product name: 1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)-
• CAS No: 67874-81-1
• MF: C₁₆H₂₈O
• MW: 236.39300
• CID: 505737

1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-3a,7-Methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)-
• Cedryl methyl ether
• Cedramber
• Cedrol methyl ether
• EINECS 267-510-5
• (3R,3aS,6R,7R,8aS)-Octahydro-6-methoxy-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene

• Inchi： InChI=1S/C16H28O/c1-11-6-7-12-14(2,3)13-10-16(11,12)9-8-15(13,4)17-5/h11-13H,6-10H2,1-5H3/t11-,12+,13-,15-,16+/m1/s1
• InChI Key： HRGPYCVTDOECMG-RHBQXOTJSA-N
• SMILES： C[C@@H]1CC[C@H]2C(C)(C)[C@H]3C[C@@]12CC[C@@]3(C)OC

Computed Properties

• Exact Mass: 236.21400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.3±8.0 ºC (760 Torr),
• Flash Point: 110.3±14.2 ºC,
• Refractive Index: 1.4600 (estimate)
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• PSA: 9.23000
• LogP: 4.26390